3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide

• Molecular Formula: C27H25N3O2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: (E)-3-(6-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methylbut-2-enamide
• InChI: InChI=1S/C27H25N3O2/c1-16-10-12-22(14-17(16)2)28-27(32)19(4)18(3)26-29-23-13-11-21(15-24(23)30-26)25(31)20-8-6-5-7-9-20/h5-15H,1-4H3,(H,28,32)(H,29,30)/b19-18+
• InChI Key: HELZKQLBICUCIM-VHEBQXMUSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C(=C(\C)/C2=NC3=C(N2)C=C(C=C3)C(=O)C4=CC=CC=C4)/C)C
• SMILES: CC1=C(C=C(C=C1)NC(=O)C(=C(C)C2=NC3=C(N2)C=C(C=C3)C(=O)C4=CC=CC=C4)C)C

Description

3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has demonstrated promising results in scientific research studies.

Mechanism of Action

The mechanism of action of 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. It also exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide are diverse and complex. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth and metastasis, and reduce inflammation. It has also been shown to have anti-viral properties by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide in lab experiments include its high potency, selectivity, and low toxicity. It is also relatively easy to synthesize and has good stability. However, its limitations include its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are numerous future directions for the research and development of 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide. One potential direction is the optimization of its pharmacological properties to enhance its therapeutic efficacy. Another direction is the development of novel formulations that can improve its solubility and bioavailability. Additionally, further research is needed to explore its potential applications in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide involves the reaction of 5-benzoyl-2-aminobenzimidazole with 3,4-dimethylphenylacetic acid and 2-methyl-2-butenal in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the desired compound in high yield and purity.

Scientific Research Applications

The scientific research application of 3-(5-benzoyl-1H-benzimidazol-2-yl)-N-(3,4-dimethylphenyl)-2-methyl-2-butenamide is vast and diverse. This compound has shown potential in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been extensively studied for its anti-cancer, anti-inflammatory, and anti-viral properties.